Cas no 2228243-60-3 (1-(2,2-dimethylthiolan-3-yl)ethan-1-amine)

• Product Name: 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine
• CAS No: 2228243-60-3
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 6283666
• PubChem ID: 165678339
• Update Time: 2025-11-06

1-(2,2-dimethylthiolan-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine
• 2228243-60-3
• EN300-1735070

• Inchi： 1S/C8H17NS/c1-6(9)7-4-5-10-8(7,2)3/h6-7H,4-5,9H2,1-3H3
• InChI Key： SETQDAVSUKDQSW-UHFFFAOYSA-N
• SMILES： S1CCC(C(C)N)C1(C)C

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine

Recent Advances in the Study of 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine (CAS: 2228243-60-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine (CAS: 2228243-60-3) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its thiolane ring and amine functionality, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential, positioning it as a compound of interest for further investigation.

One of the key areas of research has been the exploration of the compound's mechanism of action. Preliminary findings suggest that 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine exhibits notable interactions with specific biological targets, including enzymes and receptors involved in neurodegenerative diseases and metabolic disorders. Its ability to modulate these targets has been demonstrated in vitro and in vivo, highlighting its potential as a lead compound for the development of novel therapeutics.

In addition to its biological activity, significant efforts have been directed toward optimizing the synthetic routes for 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine. Recent advancements in organic synthesis have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further preclinical and clinical studies, ensuring a reliable supply of the compound for research purposes.

Another noteworthy aspect of recent research is the investigation of the compound's pharmacokinetic and safety profiles. Early-stage studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its toxicity in animal models. These findings are essential for guiding the design of future studies and assessing the compound's viability as a drug candidate.

Looking ahead, researchers are exploring the potential of 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine in combination therapies and its application in treating complex diseases such as cancer and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications, offering new hope for patients with unmet medical needs.

In conclusion, the recent progress in understanding 1-(2,2-dimethylthiolan-3-yl)ethan-1-amine underscores its significance in chemical biology and pharmaceutical research. With continued investigation and development, this compound holds the promise of contributing to the next generation of innovative therapies, addressing critical challenges in modern medicine.